Cas no 1395493-30-7 (Methyl 2-amino-4-bromo-5-fluorobenzoate)

• Product Name: Methyl 2-amino-4-bromo-5-fluorobenzoate
• CAS No: 1395493-30-7
• MF: C₈H₇BrFNO₂
• MW: 248.04908490181
• MDL: MFCD22565660
• CID: 4593876
• PubChem ID: 75487653
• Update Time: 2025-06-11

Methyl 2-amino-4-bromo-5-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-4-bromo-5-fluorobenzoate
• 2-amino-4-bromo-5-fluoro-benzoic acid methyl ester
• OVHIPEYONTVANB-UHFFFAOYSA-N
• AK200220
• AB0087658
• 2-amino-4-bromo-5-fluorobenzoic acid methyl ester
• Benzoic acid, 2-amino-4-bromo-5-fluoro-, methyl ester
• Methyl 2-amino-4-bromo-5-fluorobenzoate

• MDL： MFCD22565660
• Inchi： 1S/C8H7BrFNO2/c1-13-8(12)4-2-6(10)5(9)3-7(4)11/h2-3H,11H2,1H3
• InChI Key： OVHIPEYONTVANB-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(C(=O)OC)=C(C=1)N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 203
• Topological Polar Surface Area: 52.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Methyl 2-amino-4-bromo-5-fluorobenzoate

Comprehensive Overview of Methyl 2-amino-4-bromo-5-fluorobenzoate (CAS No. 1395493-30-7)

Methyl 2-amino-4-bromo-5-fluorobenzoate (CAS No. 1395493-30-7) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. This fluorinated benzoate derivative is particularly valued for its role as a key intermediate in synthesizing bioactive molecules. With the growing demand for halogenated aromatic compounds in drug discovery, this chemical has garnered significant attention from researchers and manufacturers alike.

The compound’s structure features a methyl ester group, an amino substituent, and strategically placed bromo and fluoro atoms, making it a versatile building block for heterocyclic chemistry. Its unique properties align with current trends in precision medicine and targeted drug design, addressing common search queries like "fluorinated intermediates for anticancer drugs" or "bromo-substituted benzoates in agrochemicals."

In modern synthetic applications, Methyl 2-amino-4-bromo-5-fluorobenzoate is often employed to develop kinase inhibitors and antimicrobial agents, reflecting industry shifts toward small-molecule therapeutics. Researchers frequently explore its reactivity in cross-coupling reactions (e.g., Suzuki-Miyaura), a topic trending in organic chemistry forums and academic databases. The compound’s electron-withdrawing groups also enhance its utility in peptide coupling and material science innovations.

From an SEO perspective, this compound intersects with high-traffic keywords such as "CAS 1395493-30-7 supplier," "fluorobenzoate derivatives applications," and "amino-bromo-fluoro aromatic synthesis." Its relevance extends to green chemistry discussions, as labs seek eco-friendly halogenation methods—a hotspot in 2024’s sustainable chemistry debates. Analytical techniques like HPLC and NMR are typically used to verify its purity, another frequently searched topic among quality control professionals.

Storage and handling of Methyl 2-amino-4-bromo-5-fluorobenzoate require standard laboratory protocols, with stability data indicating compatibility under inert atmospheres. While not classified as hazardous under normal conditions, its brominated aromatic nature warrants attention to industrial hygiene guidelines—a detail often queried by EHS (Environment, Health, and Safety) teams optimizing lab workflows.

In conclusion, CAS 1395493-30-7 exemplifies the intersection of structural complexity and practical utility in modern chemistry. Its alignment with trending research areas—such as fluorine-based drug candidates and catalytic functionalization—ensures sustained interest across academic and industrial sectors, making it a staple in high-value chemical libraries worldwide.